Cas no 2229179-73-9 (2-1-(3,5-difluoropyridin-4-yl)cyclopropylacetic acid)

• Product Name: 2-1-(3,5-difluoropyridin-4-yl)cyclopropylacetic acid
• CAS No: 2229179-73-9
• MF: C₁₀H₉F₂NO₂
• MW: 213.180769681931
• CID: 5943556
• PubChem ID: 165965632
• Update Time: 2025-05-23

2-1-(3,5-difluoropyridin-4-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(3,5-difluoropyridin-4-yl)cyclopropylacetic acid
• EN300-1761586
• 2229179-73-9
• 2-[1-(3,5-difluoropyridin-4-yl)cyclopropyl]acetic acid

• Inchi： 1S/C10H9F2NO2/c11-6-4-13-5-7(12)9(6)10(1-2-10)3-8(14)15/h4-5H,1-3H2,(H,14,15)
• InChI Key： RLFZLKFVTYYWAI-UHFFFAOYSA-N
• SMILES： FC1C=NC=C(C=1C1(CC(=O)O)CC1)F

Computed Properties

• Exact Mass: 213.06013485g/mol
• Monoisotopic Mass: 213.06013485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-1-(3,5-difluoropyridin-4-yl)cyclopropylacetic acid

2-(3,5-Difluoropyridin-4-yl)cyclopropylacetic Acid: A Comprehensive Overview

The compound with CAS No. 2229179-73-9, commonly referred to as 2-(3,5-difluoropyridin-4-yl)cyclopropylacetic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. In this article, we will delve into the properties, synthesis, and biological activities of 2-(3,5-difluoropyridin-4-yl)cyclopropylacetic acid, while incorporating the latest research findings to provide a comprehensive understanding of its significance.

The molecular structure of 2-(3,5-difluoropyridin-4-yl)cyclopropylacetic acid is characterized by a cyclopropane ring fused with an acetic acid group and a substituted pyridine ring. The presence of fluorine atoms at the 3 and 5 positions of the pyridine ring introduces electronic effects that can influence the compound's reactivity and bioavailability. Recent studies have highlighted the importance of such structural modifications in enhancing the pharmacokinetic properties of similar compounds, making 2-(3,5-difluoropyridin-4-yl)cyclopropylacetic acid a promising candidate for further exploration.

One of the key areas of research surrounding this compound involves its synthesis. Traditional methods for synthesizing similar compounds often involve multi-step processes that can be time-consuming and inefficient. However, recent advancements in catalytic chemistry have enabled the development of more streamlined synthetic routes. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly simplify the construction of the pyridine ring and its substituents in 2-(3,5-difluoropyridin-4-yl)cyclopropylacetic acid. These innovations not only improve yield but also reduce the environmental footprint of the synthesis process.

The biological activity of 2-(3,5-difluoropyridin-4-yl)cyclopropylacetic acid has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits potent anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic applications. Furthermore, its ability to modulate key cellular pathways involved in neurodegenerative diseases has positioned it as a potential lead compound in neuroprotective drug discovery. Researchers have also explored its role in cancer biology, where it has demonstrated selective cytotoxicity against certain tumor cell lines.

In terms of pharmacokinetics, 2-(3,5-difluoropyridin-4-yl)cyclopropylacetic acid has shown favorable absorption profiles in preclinical models. This is attributed to its lipophilic nature and ability to permeate cellular membranes efficiently. However, challenges remain in optimizing its bioavailability for clinical use. Ongoing studies are focusing on modifying the compound's structure to enhance its solubility and stability without compromising its therapeutic efficacy.

Another intriguing aspect of this compound is its potential for use in agrochemicals. Given its ability to inhibit specific enzymes associated with plant pathogens, 2-(3,5-difluoropyridin-4-yl)cyclopropylacetic acid could serve as a novel ingredient in pesticides or fungicides. Early field trials have indicated promising results in protecting crops against fungal infections, although further testing is required to assess its long-term environmental impact.

Looking ahead, the development of 2-(3,5-difluoropyridin-4-yl)cyclopropylacetic acid into a marketable drug or agrochemical will depend on several factors. Regulatory approvals will play a crucial role in determining its commercial viability. Additionally, collaborations between academic institutions and pharmaceutical companies will be essential for advancing this compound through clinical trials and scaling up production.

In conclusion, 2-(3,5-difluoropyridin-4-yl)cyclopropylacetic acid represents a compelling example of how structural modifications can enhance the properties of organic compounds for diverse applications. With ongoing research shedding light on its synthesis, biological activity, and pharmacokinetics, this compound holds significant promise for contributing to advancements in medicine and agriculture. As scientists continue to explore its potential, CAS No. 2229179-73-9 stands as a testament to the power of innovation in chemical research.